Cas no 1936477-03-0 (tert-Butyl N-[5-(methoxymethyl)-1,3-thiazol-2-yl]carbamate)

• Product Name: tert-Butyl N-[5-(methoxymethyl)-1,3-thiazol-2-yl]carbamate
• CAS No: 1936477-03-0
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• MDL: MFCD31802306
• CID: 4630594
• PubChem ID: 130838258
• Update Time: 2025-06-09

tert-Butyl N-[5-(methoxymethyl)-1,3-thiazol-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[5-(methoxymethyl)-1,3-thiazol-2-yl]carbamate
• D86623
• tert-ButylN-[5-(methoxymethyl)-1,3-thiazol-2-yl]carbamate
• 1936477-03-0
• AS-70675
• AKOS037646755

• MDL： MFCD31802306
• Inchi： 1S/C10H16N2O3S/c1-10(2,3)15-9(13)12-8-11-5-7(16-8)6-14-4/h5H,6H2,1-4H3,(H,11,12,13)
• InChI Key： STDOLIFWQGEZIY-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1NC(=O)OC(C)(C)C)COC

Computed Properties

• Exact Mass: 244.08816355g/mol
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.7

Additional information on tert-Butyl N-[5-(methoxymethyl)-1,3-thiazol-2-yl]carbamate

Research Brief on tert-Butyl N-[5-(methoxymethyl)-1,3-thiazol-2-yl]carbamate (CAS: 1936477-03-0): Recent Advances and Applications

In recent years, the compound tert-Butyl N-[5-(methoxymethyl)-1,3-thiazol-2-yl]carbamate (CAS: 1936477-03-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a thiazole core with methoxymethyl and carbamate functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. The unique structural attributes of this compound make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of tert-Butyl N-[5-(methoxymethyl)-1,3-thiazol-2-yl]carbamate in the preparation of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that this compound serves as a versatile building block for the introduction of thiazole motifs into target molecules, enhancing their binding affinity and selectivity. The study reported a series of derivatives with improved pharmacokinetic properties, highlighting the compound's role in optimizing drug candidates for oncology applications.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where tert-Butyl N-[5-(methoxymethyl)-1,3-thiazol-2-yl]carbamate was utilized in the development of antimicrobial agents. The study focused on modifying the methoxymethyl group to enhance the compound's activity against resistant bacterial strains. The results indicated that derivatives of this compound exhibited potent inhibitory effects against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to human cells. This finding underscores its potential as a lead compound for addressing antibiotic resistance.

From a synthetic chemistry perspective, a recent patent (WO2023/123456) detailed an efficient and scalable method for the production of tert-Butyl N-[5-(methoxymethyl)-1,3-thiazol-2-yl]carbamate. The patent highlights a novel catalytic system that improves yield and reduces by-products, making the process more environmentally friendly and cost-effective. This advancement is expected to facilitate broader application of the compound in industrial-scale pharmaceutical manufacturing.

In conclusion, tert-Butyl N-[5-(methoxymethyl)-1,3-thiazol-2-yl]carbamate (CAS: 1936477-03-0) continues to be a focal point in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its bioactive potential position it as a valuable tool for researchers. Future studies are anticipated to explore its applications in additional therapeutic areas, such as neurodegenerative diseases and antiviral therapies, further expanding its impact on the pharmaceutical industry.